Cas no 304645-93-0 (2-(E)-2-{4-(difluoromethoxy)-3-methoxyphenylmethylidene}hydrazin-1-yl-4,6-dimethylpyrimidine)

• Product Name: 2-(E)-2-{4-(difluoromethoxy)-3-methoxyphenylmethylidene}hydrazin-1-yl-4,6-dimethylpyrimidine
• CAS No: 304645-93-0
• MF: C₁₅H₁₆F₂N₄O₂
• MW: 322.309949874878
• CID: 6296445
• PubChem ID: 9663490
• Update Time: 2025-06-13

2-(E)-2-{4-(difluoromethoxy)-3-methoxyphenylmethylidene}hydrazin-1-yl-4,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(E)-2-{4-(difluoromethoxy)-3-methoxyphenylmethylidene}hydrazin-1-yl-4,6-dimethylpyrimidine
• N-[(E)-[4-(difluoromethoxy)-3-methoxyphenyl]methylideneamino]-4,6-dimethylpyrimidin-2-amine
• (E)-2-(2-(4-(difluoromethoxy)-3-methoxybenzylidene)hydrazinyl)-4,6-dimethylpyrimidine
• SR-01000008653
• 2-[(E)-2-{[4-(DIFLUOROMETHOXY)-3-METHOXYPHENYL]METHYLIDENE}HYDRAZIN-1-YL]-4,6-DIMETHYLPYRIMIDINE
• SR-01000008653-1
• F0702-0007
• AKOS001012173
• 304645-93-0
• Z49539555

• Inchi： 1S/C15H16F2N4O2/c1-9-6-10(2)20-15(19-9)21-18-8-11-4-5-12(23-14(16)17)13(7-11)22-3/h4-8,14H,1-3H3,(H,19,20,21)/b18-8+
• InChI Key： GPAJNNNZUHVCQR-QGMBQPNBSA-N
• SMILES： FC(OC1C=CC(/C=N/NC2=NC(C)=CC(C)=N2)=CC=1OC)F

Computed Properties

• Exact Mass: 322.12413209g/mol
• Monoisotopic Mass: 322.12413209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 68.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(E)-2-{4-(difluoromethoxy)-3-methoxyphenylmethylidene}hydrazin-1-yl-4,6-dimethylpyrimidine

Recent Advances in the Study of 2-(E)-2-{4-(difluoromethoxy)-3-methoxyphenylmethylidene}hydrazin-1-yl-4,6-dimethylpyrimidine (CAS: 304645-93-0)

The compound 2-(E)-2-{4-(difluoromethoxy)-3-methoxyphenylmethylidene}hydrazin-1-yl-4,6-dimethylpyrimidine (CAS: 304645-93-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This hydrazone derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of 2-(E)-2-{4-(difluoromethoxy)-3-methoxyphenylmethylidene}hydrazin-1-yl-4,6-dimethylpyrimidine, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has been utilized to predict its physicochemical properties, such as solubility and stability, which are critical for its potential use in pharmaceutical formulations.

The biological activity of this compound has been investigated in various in vitro and in vivo models. Preliminary results indicate that it exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, one study demonstrated its ability to suppress the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway. This finding suggests potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further research has explored the compound's interaction with cellular targets at the molecular level. Molecular docking studies have revealed that 2-(E)-2-{4-(difluoromethoxy)-3-methoxyphenylmethylidene}hydrazin-1-yl-4,6-dimethylpyrimidine binds with high affinity to specific protein domains, thereby modulating their function. These insights have paved the way for structure-activity relationship (SAR) studies, which aim to optimize the compound's efficacy and selectivity.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Current efforts are focused on designing derivatives with improved pharmacokinetic profiles while retaining the desired biological activity.

In conclusion, 2-(E)-2-{4-(difluoromethoxy)-3-methoxyphenylmethylidene}hydrazin-1-yl-4,6-dimethylpyrimidine represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural and functional properties make it a valuable subject for ongoing research, with potential applications in the treatment of inflammatory and other diseases. Future studies should prioritize the optimization of its pharmacological properties and the evaluation of its safety and efficacy in clinical settings.